N-[2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]benzamide
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Overview
Description
Scientific Research Applications
Medicinal Chemistry Applications
Analgesic and Antidepressive Effects : Studies on compounds such as N,N-diethyl-4-(5-hydroxyspiro[chromene-2,4′-piperidine]-4-yl) benzamide (ADL5859) and N,N-diethyl-3-hydroxy-4-(spiro[chromene-2,4′-piperidine]-4-yl)benzamide (ADL5747) highlight their potential as novel δ-opioid agonists with significant oral bioavailability. These compounds demonstrate analgesic and antidepressive effects, suggesting their utility in chronic pain treatment without inducing typical δ agonist-induced hyperlocomotion or receptor internalization in vivo (Nozaki et al., 2012).
Antibacterial and Enzyme Inhibition : Derivatives of 4-hydroxy-chromen-2-one have shown high levels of antibacterial activity against strains like Staphylococcus aureus, E. coli, and Bacillus cereus. This highlights the potential of chromen-2-one derivatives in developing new antibacterial agents with significant efficacy (Behrami & Dobroshi, 2019).
Chemical Synthesis and Material Science
Photophysical Behavior and Anion Sensing : A fluorescent molecular system based on a flavone derivative, specifically N-(3-methoxy-4-oxo-2-phenyl-4H-chromen-7-yl)-benzamide, has demonstrated significant anion-sensing ability towards fluoride ions. This indicates its utility in developing sensitive and selective fluoride ion sensors, which can have applications in environmental monitoring and analytical chemistry (Sarkar & Samanta, 2007).
Supramolecular Chemistry : The study of N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide revealed a novel mode of organization involving π-stacks surrounded by a triple helical network of hydrogen bonds. Such structural insights contribute to understanding supramolecular packing motifs, potentially influencing the design of new materials with specific optical or electronic properties (Lightfoot et al., 1999).
Future Directions
Future research could focus on further elucidating the properties and potential applications of “N-[2-(2-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]benzamide”. For instance, indole derivatives have been found to possess various biological activities, which has sparked interest among researchers to synthesize a variety of indole derivatives . This could potentially be a direction for future research involving “this compound”.
Properties
IUPAC Name |
N-[2-(2-ethoxyphenyl)-4-oxochromen-7-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO4/c1-2-28-21-11-7-6-10-19(21)23-15-20(26)18-13-12-17(14-22(18)29-23)25-24(27)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDVETLQKCGBJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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